Cas no 1421477-72-6 (6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1421477-72-6
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5401505
• Update Time: 2025-06-07

6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[[1-(2-Methoxybenzoyl)-4-piperidinyl]oxy]-3-pyridinecarbonitrile
• 6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C19H19N3O3/c1-24-17-5-3-2-4-16(17)19(23)22-10-8-15(9-11-22)25-18-7-6-14(12-20)13-21-18/h2-7,13,15H,8-11H2,1H3
• InChI Key： BBHNEFRTWZTPRT-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCN(C(=O)C3=CC=CC=C3OC)CC2)=CC=C1C#N

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.9±50.0 °C(Predicted)
• pka: 0.33±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Compound Introduction: 6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS No. 1421477-72-6)

Compound with the CAS number 1421477-72-6 and the product name 6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a pyridine ring, a nitrile group, and an oxygenated piperidine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>piperidine moiety in the molecular structure is particularly noteworthy, as it is frequently employed in the design of bioactive molecules due to its ability to mimic secondary amine functionalities found in many pharmacologically relevant compounds. In particular, the< strong>2-methoxybenzoyl substituent attached to the piperidine ring introduces a hydrophobic aromatic component that can enhance binding affinity and metabolic stability. This structural feature is crucial for optimizing drug-like properties such as solubility, permeability, and bioavailability.

The< strong>pyridine-3-carbonitrile moiety contributes another layer of complexity to the compound, offering opportunities for further derivatization and functionalization. The nitrile group is known for its ability to act as a hydrogen bond acceptor, which can be exploited to improve interactions with biological targets. Additionally, the electron-withdrawing nature of the nitrile group can influence the electronic properties of the molecule, thereby affecting its reactivity and pharmacological activity.

In recent years, there has been growing interest in developing novel compounds with< strong>oxygenated piperidine scaffolds for their potential therapeutic applications. These compounds have shown promise in various preclinical studies as modulators of key biological pathways. For instance, derivatives of piperidine have been investigated for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The< strong>6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile compound is no exception and represents a valuable addition to this growing class of bioactive molecules.

The< strong>CAS number 1421477-72-6 provides a unique identifier for this compound, facilitating its recognition and differentiation from other similar molecules. This standardized naming system is essential for ensuring accurate documentation and communication within the scientific community. The compound's detailed chemical structure can be further analyzed using advanced computational methods to predict its physical properties, such as solubility, melting point, and stability under various conditions.

In terms of synthetic chemistry, the preparation of< strong>6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile involves multiple steps that require careful optimization to achieve high yields and purity. Key synthetic strategies may include nucleophilic substitution reactions, condensation reactions, and protection-deprotection steps to introduce the desired functional groups in the correct sequence. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for monitoring reaction progress and confirming the identity of intermediates and final products.

The biological activity of this compound has not yet been fully elucidated but is expected to be influenced by its structural features. Preliminary studies may involve testing its interaction with target proteins or enzymes using techniques such as surface plasmon resonance (SPR) or enzyme-linked immunosorbent assay (ELISA). Additionally, cell-based assays could be employed to evaluate its effects on cellular processes relevant to specific disease pathways.

The< strong>piperidine oxide linkage in the molecule may play a critical role in determining its pharmacokinetic profile. Oxygen-containing heterocycles are known for their ability to enhance metabolic stability while maintaining favorable pharmacological properties. This feature could make< strong>6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile an attractive candidate for further development into a lead compound for drug discovery programs.

The< strong>nitrile group's role as both a reactive site and a pharmacophore cannot be overstated. It can participate in various chemical transformations that may be useful for generating analogs with improved properties. For example, hydrolysis of the nitrile group can yield a carboxylic acid derivative, which might exhibit different biological activities compared to the parent compound.

In conclusion, compound CAS No.< strong>1421477-72-6, named< strong>6-{[1-(2-methoxybenzoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer numerous possibilities for chemical modification and biological evaluation. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in developing new therapies that address unmet medical needs.